Cas no 81090-58-6 (Benzenamine, 2,4,6-tribromo-N-ethyl-)

• Product Name: Benzenamine, 2,4,6-tribromo-N-ethyl-
• CAS No: 81090-58-6
• MF: C₈H₈Br₃N
• MW: 357.867819786072
• CID: 704531
• PubChem ID: 13113843
• Update Time: 2025-04-19

Benzenamine, 2,4,6-tribromo-N-ethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,4,6-tribromo-N-ethyl-
• 2,4,6-tribromo-N-ethylaniline
• 81090-58-6
• DTXSID00518872

• Inchi： 1S/C8H8Br3N/c1-2-12-8-6(10)3-5(9)4-7(8)11/h3-4,12H,2H2,1H3
• InChI Key： UBVCEZRWGJDMCP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1NCC)Br)Br

Computed Properties

• Exact Mass: 356.81864g/mol
• Monoisotopic Mass: 354.82069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 12Ų